Cas no 1805600-72-9 (6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine
• CAS No: 1805600-72-9
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4889092
• Update Time: 2025-05-20

6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-4(8(11,12)13)2-5(6(9)10)14-7(3)15/h2,6H,1H3,(H,14,15)
• InChI Key： LWIRPCCNLGGBDX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)F)NC(C=1C)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 353
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1

Additional information on 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine

Comprehensive Analysis of 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805600-72-9)

The compound 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine (CAS No. 1805600-72-9) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

In recent years, the scientific community has focused on fluorinated pyridines due to their enhanced metabolic stability and bioavailability. The presence of multiple fluorine atoms in 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine contributes to its lipophilicity, which is a critical factor in optimizing drug-like properties. This compound is often discussed in the context of heterocyclic chemistry and medicinal chemistry, as it serves as a versatile building block for designing novel therapeutics.

One of the trending topics in the field is the role of fluorinated intermediates in the development of small-molecule inhibitors. The compound's CAS No. 1805600-72-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. Users often inquire about its synthetic routes, physicochemical properties, and potential applications in crop protection or pharmaceutical formulations.

From a synthetic perspective, 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine can be prepared through multi-step reactions involving halogenation and fluorination steps. Its hydroxy group at the 2-position offers opportunities for further functionalization, making it a flexible scaffold for derivatization. This adaptability aligns with the growing interest in tailor-made fluorinated compounds for targeted applications.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. With the rise of green chemistry initiatives, researchers are exploring sustainable methods to synthesize fluorinated pyridines like CAS No. 1805600-72-9. Questions about its biodegradability and ecological impact are common among users, highlighting the need for balanced innovation in chemical design.

In conclusion, 6-(Difluoromethyl)-2-hydroxy-3-methyl-4-(trifluoromethyl)pyridine represents a compelling case study in the intersection of fluorine chemistry and applied sciences. Its CAS No. 1805600-72-9 serves as a gateway to deeper explorations in drug development, agrochemicals, and material science. As the demand for specialized heterocyclic compounds grows, this molecule will likely remain a focal point for cutting-edge research.